Cas no 15448-03-0 (Olean-12-ene-3,15,16,22,28-pentol,(3b,15a,16a,22a)-)

• Product name: Olean-12-ene-3,15,16,22,28-pentol,(3b,15a,16a,22a)-
• CAS No: 15448-03-0
• MF: C₃₀H₅₀O₅
• MW: 490.715010166168
• CID: 147968
• PubChem ID: 177603

Olean-12-ene-3,15,16,22,28-pentol,(3b,15a,16a,22a)- Chemical and Physical Properties

Names and Identifiers

• Olean-12-ene-3,15,16,22,28-pentol,(3b,15a,16a,22a)-
• (3S,6aR,6bS,7R,8S,8aS,9S,12aR,14aR,14bR)-8a-(hydroxymethyl)-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-3,7,8,9-tetrol
• 15448-03-0
• DTXSID60934993
• Olean-12-ene-3,15,16,22,28-pentol
• Olean-12-ene-3,15,16,22,28-pentol, (3beta,15alpha,16alpha,22alpha)-
• Proschiwalligenin PA3
• Barrigenol A1
• Olean-12-ene-3beta,15alpha,16alpha,22alpha,28-pentol

• Inchi： InChI=1S/C30H50O5/c1-25(2)14-18-17-8-9-20-27(5)12-11-21(32)26(3,4)19(27)10-13-28(20,6)29(17,7)23(34)24(35)30(18,16-31)22(33)15-25/h8,18-24,31-35H,9-16H2,1-7H3/t18-,19?,20-,21+,22+,23+,24-,27+,28-,29+,30-/m1/s1
• InChI Key： MBKUYULYIBPFSF-RIQJFFIGSA-N
• SMILES： OC[C@@]12[C@H](O)[C@H](O)[C@]3([C@@]4(CCC5C([C@H](CC[C@]5(C)[C@H]4CC=C3[C@H]1CC(C[C@@H]2O)(C)C)O)(C)C)C)C

Computed Properties

• Exact Mass: 490.365825
• Monoisotopic Mass: 490.365825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 1
• Complexity: 910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.19
• Boiling Point: 599.6°C at 760 mmHg
• Flash Point: 246.1°C
• Refractive Index: 1.585

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids